Cas no 799012-78-5 (5-Chloro-thiophene-2-carboxylic Acid)

5-Chloro-thiophene-2-carboxylic Acid is a heterocyclic organic compound featuring a thiophene ring substituted with a chlorine atom at the 5-position and a carboxylic acid group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its reactive carboxylic acid moiety allows for further derivatization, while the chloro-substituent enhances its utility in cross-coupling reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry where thiophene derivatives are often explored for bioactive properties.

5-Chloro-thiophene-2-carboxylic Acid structure

799012-78-5 structure

Product Name:5-Chloro-thiophene-2-carboxylic Acid

CAS No:799012-78-5

MF:C₈H₈ClNO₂S

MW:217.672619819641

CID:3278528

PubChem ID:53235992

Update Time:2025-10-23

5-Chloro-thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-THIOPHENECARBOXAMIDE, 5-CHLORO-N-[(2S)-OXIRANYLMETHYL]-
- 5-Chloro-thiophene-2-carboxylic acid oxiranylMethyl-aMide
- LLRCNCXTSFGOGG-YFKPBYRVSA-N
- SCHEMBL946532
- 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 799012-78-5
- (S)-5-Chloro-N-(oxiran-2-ylmethyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-oxiran-2-ylmethyl]thiophene-2-carboxamide
- 809-898-6
- 5-Chloro-thiophene-2-carboxylic Acid; 2-Thiophenecarboxamide, 5-chloro-N-[(2S)-2-oxiranylmethyl]-; 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 5-Chloro-N-(((S)-oxiran-2-yl)methyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-2-oxiranylmethyl]-2-thiophenecarboxamide
- 5-chloro-thiophene-2-carboxylic acid
- 5-Chloro-thiophene-2-carboxylic Acid
- Inchi： 1S/C8H8ClNO2S/c9-7-2-1-6(13-7)8(11)10-3-5-4-12-5/h1-2,5H,3-4H2,(H,10,11)/t5-/m0/s1
- InChI Key： LLRCNCXTSFGOGG-YFKPBYRVSA-N
- SMILES： C1(C(NC[C@H]2CO2)=O)SC(Cl)=CC=1

Computed Properties

Exact Mass: 216.9964274Da
Monoisotopic Mass: 216.9964274Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 69.9Å²

Experimental Properties

Color/Form: No date available
Density: 1.4±0.1 g/cm3
Melting Point: No date available
Boiling Point: 381.8±27.0 °C at 760 mmHg
Flash Point: 184.7±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-thiophene-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Chloro-thiophene-2-carboxylic Acid Pricemore >>

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TRC	C411825-50mg	5-Chloro-thiophene-2-carboxylic Acid	799012-78-5	50mg	$138.00	2023-05-18
TRC	C411825-100mg	5-Chloro-thiophene-2-carboxylic Acid	799012-78-5	100mg	$259.00	2023-05-18
TRC	C411825-250mg	5-Chloro-thiophene-2-carboxylic Acid	799012-78-5	250mg	$552.00	2023-05-18
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TRC	C411825-1g	5-Chloro-thiophene-2-carboxylic Acid	799012-78-5	1g	$ 3000.00	2023-09-08